Cas no 1443325-09-4 (2-Iso-Propylphenyl-(2-thienyl)methanol)

• Product Name: 2-Iso-Propylphenyl-(2-thienyl)methanol
• CAS No: 1443325-09-4
• MF: C₁₄H₁₆OS
• MW: 232.341242790222
• MDL: MFCD07775525
• CID: 5013063
• Update Time: 2026-02-27

2-Iso-Propylphenyl-(2-thienyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-iso-Propylphenyl-(2-thienyl)methanol
• 2-Iso-Propylphenyl-(2-thienyl)methanol

• MDL： MFCD07775525
• Inchi： 1S/C14H16OS/c1-10(2)11-6-3-4-7-12(11)14(15)13-8-5-9-16-13/h3-10,14-15H,1-2H3
• InChI Key： QGKGGMHPMWBXEC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC=CC=1C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 48.5

Additional information on 2-Iso-Propylphenyl-(2-thienyl)methanol

Introduction to Compound CAS No. 1443325-09-4: 2-Iso-Propylphenyl-(2-thienyl)methanol

The compound with CAS No. 1443325-09-4, commonly referred to as 2-Iso-Propylphenyl-(2-thienyl)methanol, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes an iso-propylphenyl group and a thienyl moiety connected via a methanol functional group. The combination of these structural elements imparts distinctive chemical properties, making it a subject of interest for researchers exploring novel chemical reactions and potential applications in drug discovery.

Recent studies have highlighted the potential of 2-Iso-Propylphenyl-(2-thienyl)methanol in various biochemical pathways. Its structure suggests possible interactions with cellular receptors, particularly those involved in inflammatory responses and neurodegenerative diseases. Researchers have reported that the thienyl group, a heterocyclic aromatic ring containing sulfur, contributes significantly to the compound's ability to modulate enzyme activity. This finding has led to investigations into its potential as a lead compound for developing new therapeutic agents.

The synthesis of 2-Iso-Propylphenyl-(2-thienyl)methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the coupling of an iso-propylphenol derivative with a thienol intermediate, followed by selective oxidation to introduce the methanol functionality. The optimization of reaction conditions has been a focal point for chemists aiming to enhance yield and purity, ensuring scalability for potential industrial applications.

One of the most promising aspects of this compound is its demonstrated ability to act as a chiral auxiliary in asymmetric synthesis. The presence of the iso-propylphenyl group provides steric hindrance, which can be exploited to control the stereochemistry of reactions. This property has been leveraged in the synthesis of complex natural products and bioactive molecules, underscoring its versatility in organic chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-Iso-Propylphenyl-(2-thienyl)methanol. Quantum mechanical studies reveal that the molecule exhibits significant conjugation across its aromatic systems, which influences its redox behavior and reactivity. These insights are valuable for designing new materials with tailored electronic properties, such as semiconductors or sensors.

In terms of biological activity, preliminary assays indicate that 2-Iso-Propylphenyl-(2-thienyil)methanol exhibits moderate inhibitory effects on certain kinases associated with cancer cell proliferation. While further studies are required to establish its efficacy and safety profile, these findings suggest potential applications in oncology research.

The environmental impact of synthesizing and using this compound is another area of interest. Researchers are exploring green chemistry approaches to minimize waste and energy consumption during production. Additionally, assessments are being conducted to evaluate the compound's biodegradability and toxicity, ensuring compliance with environmental regulations.

In conclusion, CAS No. 1443325-09-4 (2-Iso-Propyphenl-(2-thienyil)methanol) represents a compelling molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent research findings, positions it as a valuable tool for advancing both fundamental chemical knowledge and applied scientific innovation.